Cas no 2172096-25-0 (1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172096-25-0
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5567393
• PubChem ID: 165593347
• Update Time: 2025-10-06

1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1593069
• 2172096-25-0
• 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H13N3O2/c14-10(15)9-8(5-6-1-2-6)13(12-11-9)7-3-4-7/h6-7H,1-5H2,(H,14,15)
• InChI Key： YUJFEVMTNMJJES-UHFFFAOYSA-N
• SMILES： OC(C1=C(CC2CC2)N(C2CC2)N=N1)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68Ų

Additional information on 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172096-25-0)

1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2172096-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This triazole derivative features a unique structural framework, combining cyclopropyl and cyclopropylmethyl substituents with a triazole core, which imparts distinct chemical and biological properties. The compound’s carboxylic acid functionality further enhances its versatility, making it a valuable scaffold for drug discovery and development.

The structural motif of 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid is particularly noteworthy due to its potential to interact with biological targets in novel ways. The presence of multiple heterocyclic rings and alkyl groups creates a complex three-dimensional surface that can modulate enzyme activity or receptor binding. This structural complexity has positioned the compound as a candidate for investigating mechanisms in pharmacology and biochemistry.

In recent years, there has been growing interest in triazole derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid may contribute to its ability to disrupt pathogenic processes or modulate signaling pathways. For instance, studies have suggested that triazole compounds can interfere with bacterial cell wall synthesis or inhibit viral protease enzymes.

The cyclopropyl groups in this molecule are particularly interesting from a chemical perspective. These three-membered rings are known for their stability and rigidity, which can influence the conformational dynamics of the molecule. Additionally, the cyclopropylmethyl substituent introduces steric bulk, potentially affecting how the compound interacts with biological targets. Such structural features are often exploited in drug design to optimize binding affinity and selectivity.

From a synthetic chemistry standpoint, 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid represents an advanced example of heterocyclic chemistry. The synthesis of this compound requires precise control over reaction conditions to ensure high yield and purity. Advanced methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the triazole ring system efficiently. These synthetic strategies highlight the compound’s significance as a building block for more complex pharmaceutical intermediates.

Recent research has also explored the derivatives of 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid, particularly focusing on modifying the carboxylic acid moiety to enhance solubility or bioavailability. Such modifications are critical for advancing candidates into clinical trials. For example, esterification or amidation of the carboxylic group can yield more stable or water-soluble derivatives while maintaining the core pharmacophoric features.

The compound’s potential applications extend beyond traditional small-molecule drug discovery. Its unique structure makes it a promising candidate for developing chiral auxiliaries or ligands in asymmetric synthesis. Chirality plays a crucial role in pharmaceuticals, as many biologically active molecules exist as enantiomers with distinct properties. By leveraging 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid, researchers can design systems that selectively produce enantiomerically pure compounds.

In conclusion, 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172096-25-0) is a multifaceted compound with significant potential in pharmaceutical research. Its structural complexity and functional diversity make it an attractive scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound will likely remain at the forefront of medicinal chemistry innovation.